6-((Methylamino)methyl)picolinonitrile

• CAS No.: 1060812-16-9
• Molecular Formula: C8H9N3
• Molecular Weight: 147.18 g/mol
• IUPAC Name: 6-(methylaminomethyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C8H9N3/c1-10-6-8-4-2-3-7(5-9)11-8/h2-4,10H,6H2,1H3
• InChI Key: PCRNPBZJTDBOKY-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=CC=C1)C#N

Description

6-((Methylamino)methyl)picolinonitrile is a chemical compound with the molecular formula C8H9N3 and a molecular weight of 147.18 g/mol . This compound is known for its unique structure, which includes a picolinonitrile core with a methylamino group attached to the sixth position. It is used in various scientific research applications due to its reactivity and selectivity.

Preparation Methods

The synthesis of 6-((Methylamino)methyl)picolinonitrile typically involves the methylation of anilines with methanol, catalyzed by cyclometalated ruthenium complexes . This hydrogen autotransfer procedure proceeds under mild conditions (60°C) using NaOH as a base. The reaction involves the dehydrogenation of methanol to form a more reactive aldehyde or ketone, which then undergoes further reactions to form the desired product.

Chemical Reactions Analysis

6-((Methylamino)methyl)picolinonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can be reduced using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where the methylamino group can be replaced with other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

6-((Methylamino)methyl)picolinonitrile is utilized in several scientific research fields:

Chemistry: It is used as a building block in organic synthesis due to its reactivity.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-((Methylamino)methyl)picolinonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, leading to changes in their activity. This interaction can result in various biological effects, depending on the target and the context of the reaction .

Comparison with Similar Compounds

6-((Methylamino)methyl)picolinonitrile can be compared with other similar compounds, such as:

6-Methylamino-5-Nitroisocytosine: This compound has a similar structure but includes a nitro group, which gives it different reactivity and applications.

Vocacapsaicin: Another compound with a similar core structure but different functional groups, leading to unique properties and uses.